Cas no 871940-31-7 ((3-Cyano-2,4-difluorophenyl)boronic acid)

(3-Cyano-2,4-difluorophenyl)boronic acid is a versatile organic compound with significant synthetic utility. Its distinct cyano and fluorine substituents enhance its reactivity, making it an effective building block in organic synthesis. The compound is particularly useful in the construction of biologically relevant molecules, such as pharmaceuticals and agrochemicals. Its high purity and stability ensure reliable performance in various chemical transformations.

(3-Cyano-2,4-difluorophenyl)boronic acid structure

871940-31-7 structure

Product Name:(3-Cyano-2,4-difluorophenyl)boronic acid

CAS No:871940-31-7

MF:C₇H₄BF₂NO₂

MW:182.919968605042

MDL:MFCD12026699

CID:1038114

PubChem ID:354334270

Update Time:2025-07-29

(3-Cyano-2,4-difluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (3-Cyano-2,4-difluorophenyl)boronic acid
- 3-Cyano-2,4-difluorophenylboronic Acid (contains varying amounts of Anhydride)
- 2,4-Difluoro-3-cyanophenylboronic acid
- 3-cyano-2,4-difluorophenylboronic acid
- 3-Cyano-2,4-difluorobenzeneboronic Acid (contains varying amounts of Anhydride)
- Boronic acid, (3-cyano-2,4-difluorophenyl)-
- Boronic acid, B-(3-cyano-2,4-difluorophenyl)-
- (3-Cyano-2,4-difluorophenyl)boronicacid
- KM2491
- FCH898162
- VB10207
- LS10931
- 3-Cyano-2,4-difluorobenzeneboronic Acid
- PC412104
- BC001248
- B-(3-Cyano-2,4-difluorophenyl)boronic acid (ACI)
- Boronic acid, (3-cyano-2,4-difluorophenyl)- (9CI)
- (2,4-Difluoro-3-cyanophenyl)boronic acid
- MDL： MFCD12026699
- Inchi： 1S/C7H4BF2NO2/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-2,12-13H
- InChI Key： VQEKFJVJHSVFTM-UHFFFAOYSA-N
- SMILES： N#CC1C(F)=C(B(O)O)C=CC=1F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 230
Topological Polar Surface Area: 64.2

Experimental Properties

Density: 1.44
Melting Point: 134°C(lit.)

(3-Cyano-2,4-difluorophenyl)boronic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
HazardClass：IRRITANT

(3-Cyano-2,4-difluorophenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135327-5g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95+%	5g	$194	2021-08-05
Chemenu	CM135327-10g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95+%	10g	$330	2021-08-05
Chemenu	CM135327-25g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95+%	25g	$752	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	035305-1g	2,4-Difluoro-3-cyanophenylboronicacid	871940-31-7	95%	1g	893.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	035305-5g	2,4-Difluoro-3-cyanophenylboronicacid	871940-31-7	95%	5g	3363.0CNY	2021-07-07
Chemenu	CM135327-5g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95%+	5g	$244	2023-01-09
Chemenu	CM135327-10g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95%+	10g	$463	2023-01-09
Chemenu	CM135327-25g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95%+	25g	$900	2023-01-09
abcr	AB437289-1 g	(3-Cyano-2,4-difluorophenyl)boronic acid; .	871940-31-7		1g	€147.00	2023-04-23
abcr	AB437289-5 g	(3-Cyano-2,4-difluorophenyl)boronic acid; .	871940-31-7		5g	€401.40	2023-04-23

(3-Cyano-2,4-difluorophenyl)boronic acid Production Method

Production Method 1

1897-52-5

871940-31-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Diethyl ether , Ethylbenzene , Tetrahydrofuran , Heptane ; 40 min, -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; -78 °C → rt; 1 h, rt
1.3 Reagents: Water ; 15 min

Reference

Nucleophilic substitution of fluorine atoms in 2,6-Difluoro-3-(pyridin-2-yl)benzonitrile leading to soluble blue-emitting cyclometalated Ir(III) complexes

Kozhevnikov, Valery N.; et al, Journal of Organic Chemistry, 2011, 76(12), 5143-5148

Production Method 2

1897-52-5

871940-31-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; overnight, -78 °C → rt

Reference

Unusual dual-emissive heteroleptic iridium complexes incorporating TADF cyclometalating ligands

Benjamin, Helen; et al, Dalton Transactions, 2020, 49(7), 2190-2208